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NMR spectral data comparison for humulene
epoxide Il verification
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Compound Focus: (1R,3E,7E,11S)-1,5,5,8-tetramethyl-12-oxabicyclo[9.1.0]dodeca-3,7-
diene Get

CAS No.: 19888-34-7 Quote
Cat. No.: S1556315

Foundational Knowledge on NMR Spectroscopy

While the specific data was not found, the search results offer a solid overview of NMR fundamentals, which

are crucial for interpreting any spectral data you may find. The table below summarizes these key principles.

Aspect Description

Basic Principle Exploits magnetic properties of certain atomic nuclei in external magnetic field;
observes transitions between nuclear spin states [1] [2].

Chemical Shift Reflects electronic environment of nucleus (shielding/deshielding); reported in ppm
(0) relative to standard (e.g., TMS); identifies functional groups [1] [2].

Key NMR Nuclei (™1H) (Proton NMR), ( M13}C ) (Carbon-13 NMR), ( {19}F ), (M31}P) [2] [3].

Sample Uses deuterated solvents (e.g., CDCI(_3)) to avoid signal interference from
Preparation protons [3].
Instrumentation High-field superconducting magnets for resolution/sensitivity; modern

spectrometers use Fourier Transform technique [1] [2] [3].
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Experimental Protocol for NMR Verification

Based on general NMR practice, here is a typical workflow you would follow to verify a compound like

humulene epoxide II. This process can be visualized in the diagram below.
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1. Sample Preparation

¢ Solvent Selection: Prepare a solution using a deuterated solvent appropriate for humulene epoxide
II. Chloroform-d (CDCIs) is common for organic compounds [3].

e Sample Concentration: Use approximately 2-50 mg of the sample to obtain a decent-quality
spectrum [3].

2. Data Acquisition

¢ Run standard one-dimensional NMR experiments, starting with Proton (*H NMR) and Carbon-13
(**C NMR) spectroscopy [3].

e For complex structures, perform two-dimensional (2D) NMR experiments like COSY (Correlation
Spectroscopy) to identify proton-proton connections and HSQC/HMBC to map carbon-hydrogen
bonds and long-range couplings [3].

3. Data Interpretation and Verification

¢ Identify Peaks: Assign all chemical shifts in the *H and 3C spectra.

e Analyze Splitting Patterns: Use J-coupling information to identify neighboring protons.

e Compare with Published Data: Match the acquired chemical shifts, integration, and coupling
constants with reference data for humulene epoxide Il for final verification.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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